Cas no 898638-76-1 (4-bromo-N-3-(dimethylamino)propyl-2,5-dimethoxybenzene-1-sulfonamide)

• Product Name: 4-bromo-N-3-(dimethylamino)propyl-2,5-dimethoxybenzene-1-sulfonamide
• CAS No: 898638-76-1
• MF: C₁₃H₂₁BrN₂O₄S
• MW: 381.285841703415
• CID: 6416097
• PubChem ID: 8721951
• Update Time: 2025-06-08

4-bromo-N-3-(dimethylamino)propyl-2,5-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-3-(dimethylamino)propyl-2,5-dimethoxybenzene-1-sulfonamide
• 898638-76-1
• 4-bromo-N-(3-(dimethylamino)propyl)-2,5-dimethoxybenzenesulfonamide
• Z951471926
• starbld0007550
• VU0606876-1
• F3237-0333
• 4-bromo-N-[3-(dimethylamino)propyl]-2,5-dimethoxybenzenesulfonamide
• AKOS002284624

• Inchi： 1S/C13H21BrN2O4S/c1-16(2)7-5-6-15-21(17,18)13-9-11(19-3)10(14)8-12(13)20-4/h8-9,15H,5-7H2,1-4H3
• InChI Key： BAYBWAIPYQGQLF-UHFFFAOYSA-N
• SMILES： C1(S(NCCCN(C)C)(=O)=O)=CC(OC)=C(Br)C=C1OC

Computed Properties

• Exact Mass: 380.04054g/mol
• Monoisotopic Mass: 380.04054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-bromo-N-3-(dimethylamino)propyl-2,5-dimethoxybenzene-1-sulfonamide

Introduction to 4-Bromo-N-3-(Dimethylamino)propyl-2,5-Dimethoxybenzene-1-Sulfonamide (CAS No. 898638-76-1)

4-Bromo-N-3-(Dimethylamino)propyl-2,5-dimethoxybenzene-1-sulfonamide (CAS No. 898638-76-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated aromatic ring, a dimethoxy substituent, and a sulfonamide functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The sulfonamide moiety in 4-Bromo-N-3-(Dimethylamino)propyl-2,5-dimethoxybenzene-1-sulfonamide is particularly noteworthy due to its historical significance in the development of antibiotics and its continued relevance in modern drug design. Sulfonamides are known for their ability to inhibit bacterial enzymes involved in folic acid synthesis, making them valuable in the treatment of various infections. However, the compound's broader biological activities extend beyond this traditional role.

Recent studies have explored the potential of 4-Bromo-N-3-(Dimethylamino)propyl-2,5-dimethoxybenzene-1-sulfonamide in the context of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective effects, 4-Bromo-N-3-(Dimethylamino)propyl-2,5-dimethoxybenzene-1-sulfonamide has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

The dimethoxy substituents on the aromatic ring of 4-Bromo-N-3-(Dimethylamino)propyl-2,5-dimethoxybenzene-1-sulfonamide play a crucial role in modulating its pharmacological profile. These groups can influence the compound's solubility, stability, and bioavailability, which are essential factors for optimizing its therapeutic efficacy. Furthermore, the presence of these substituents may enhance the compound's ability to cross the blood-brain barrier, making it particularly suitable for central nervous system (CNS) applications.

The bromine atom in the structure of 4-Bromo-N-3-(Dimethylamino)propyl-2,5-dimethoxybenzene-1-sulfonamide adds another layer of complexity to its chemical properties. Brominated compounds often exhibit enhanced reactivity and binding affinity to specific biological targets. This feature can be leveraged to design more potent and selective drugs with improved pharmacokinetic properties.

In terms of drug development, 4-Bromo-N-3-(Dimethylamino)propyl-2,5-dimethoxybenzene-1-sulfonamide has shown promise as a lead compound for further optimization. Researchers are actively exploring structural modifications to enhance its potency, reduce side effects, and improve its overall therapeutic index. Computational methods such as molecular docking and quantum mechanics calculations are being employed to predict the binding modes and interactions of this compound with various biological targets.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Bromo-N-3-(Dimethylamino)propyl-2,5-dimethoxybenzene-1-sulfonamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 4-Bromo-N-3-(Dimethylamino)propyl-2,5-dimethoxybenzene-1-sulfonamide (CAS No. 898638-76-1) represents a promising candidate for the development of novel therapeutics targeting neurodegenerative diseases and inflammatory disorders. Its unique structural features and multifaceted biological activities make it an attractive molecule for further investigation and optimization in both academic research and pharmaceutical industry settings.